Cas no 1450835-21-8 (Boronic acid, B-(6-chlorobenzo[b]thien-2-yl)-)

• Product Name: Boronic acid, B-(6-chlorobenzo[b]thien-2-yl)-
• CAS No: 1450835-21-8
• MF: C₈H₆BClO₂S
• MW: 212.461040019989
• CID: 4605665
• PubChem ID: 89753976
• Update Time: 2024-11-06

Boronic acid, B-(6-chlorobenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(6-chlorobenzo[b]thien-2-yl)-
• (6-Chlorobenzo[b]thiophen-2-yl)boronic acid
• CS-0043642
• (6-chloro-1-benzothiophen-2-yl)boronic acid
• AKOS037651042
• 6-chloro-1-benzothiophen-2-ylboronic acid
• D72067
• SCHEMBL15191227
• CS-15764
• DS-019396
• 1450835-21-8
• (6-Chlorobenzo[b]thiophen-2-yl)boronicacid

• Inchi： 1S/C8H6BClO2S/c10-6-2-1-5-3-8(9(11)12)13-7(5)4-6/h1-4,11-12H
• InChI Key： QTQPNLHYCCIQGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(B(O)O)SC=2C=1

Computed Properties

• Exact Mass: 211.9870085g/mol
• Monoisotopic Mass: 211.9870085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes